Cas no 7733-48-4 (N-Acetyl-3-oxo-3-phenylpropanamide)

N-Acetyl-3-oxo-3-phenylpropanamide structure
7733-48-4 structure
Product Name:N-Acetyl-3-oxo-3-phenylpropanamide
CAS No:7733-48-4
MF:C11H11NO3
MW:205.209943056107
CID:536298
Update Time:2023-08-03

N-Acetyl-3-oxo-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamide, N-acetyl-b-oxo-
    • N-Acetyl-3-oxo-3-phenylpropanamide
    • NSC631653
    • N-acetylbenzoylacetamide
    • CBMicro_014778
    • Cambridge id 5238359
    • SMSF0005273
    • N-acetyl-3-oxo-3-phenyl-propanamide
    • N-acetyl-3-oxo-3-phenyl-propionamide
    • CB14358
    • Inchi: 1S/C11H11NO3/c1-8(13)12-11(15)7-10(14)9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,12,13,15)
    • InChI Key: FPLLSOQZRQVRMD-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)CC(NC(C)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Topological Polar Surface Area: 63.2
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